2-Hydroxy-5-nitro-N-propanoylphenylalanine

• CAS No.: 116366-13-3
• Molecular Formula: C12H14N2O6
• Molecular Weight: 282.25 g/mol
• IUPAC Name: 3-(2-hydroxy-5-nitrophenyl)-2-(propanoylamino)propanoic acid
• InChI: InChI=1S/C12H14N2O6/c1-2-11(16)13-9(12(17)18)6-7-5-8(14(19)20)3-4-10(7)15/h3-5,9,15H,2,6H2,1H3,(H,13,16)(H,17,18)
• InChI Key: JXEMRPILDOMZDH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(CC1=C(C=CC(=C1)[N+](=O)[O-])O)C(=O)O

Description

2-Hydroxy-5-nitro-N-propanoylphenylalanine is a complex organic compound characterized by the presence of hydroxyl, nitro, and propanoyl groups attached to a phenylalanine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Hydroxy-5-nitro-N-propanoylphenylalanine typically involves multiple steps, starting with the nitration of phenylalanine to introduce the nitro group. This is followed by the hydroxylation of the aromatic ring and the subsequent propanoylation of the amino group. Common reagents used in these reactions include nitric acid for nitration, hydrogen peroxide for hydroxylation, and propanoyl chloride for propanoylation. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the